9H-Carbazole-2,7-dicarboxylic acid
Overview
Description
9H-Carbazole-2,7-dicarboxylic acid is a useful research compound. Its molecular formula is C14H9NO4 and its molecular weight is 255.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9H-Carbazole-2,7-dicarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9H-Carbazole-2,7-dicarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Material Science and Supramolecular Chemistry : These compounds serve as versatile and fine-tunable organic building blocks in material science, medicinal chemistry, and supramolecular chemistry (Ł. Weseliński, R. Lübke, & M. Eddaoudi, 2014).
Synthesis of Metal-Organic Frameworks : 9H-carbazole-2,7-dicarboxylic acid is used in synthesizing zinc(II) metal-organic frameworks, contributing to different secondary building units and structures (Xiu-Chun Yi et al., 2013).
Medicinal Applications : This compound is a promising carrier for the anticancer drug 5-fluorouracil, offering high loading capacity and pH-responsive sustained release (Xi-yu Sun et al., 2021).
Organic Semiconductor Production : Derivatives like 2,7-dibromo-9H-carbazole are popular for producing organic semiconductors (D. Khrustalev et al., 2020).
Pharmacological Properties : Modifications of 9H-carbazole can lead to antibacterial, antimalarial, anticancer, and anti-Alzheimer properties (L. S. Tsutsumi, D. Gündisch, & Dianqing Sun, 2016).
Anticancer Activities : Certain 9H-carbazole derivatives show cytotoxic and anticancer activities against specific cancer cell lines (A. Caruso et al., 2012).
Antimicrobial Properties : 9H-Carbazole-2,7-dicarboxylic acid exhibits medium to weak antimicrobial activities (Lao Wen, 2001).
Luminescence and Catalytic Applications : This compound demonstrates strong blue fluorescence and high catalytic activity for Knoevenagel condensation (Xiu-Chun Yi et al., 2014).
properties
IUPAC Name |
9H-carbazole-2,7-dicarboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO4/c16-13(17)7-1-3-9-10-4-2-8(14(18)19)6-12(10)15-11(9)5-7/h1-6,15H,(H,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REWXXUXDRZJHHJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)O)NC3=C2C=CC(=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9H-Carbazole-2,7-dicarboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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